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Compound of Interest

Compound Name: 4-Methylpyridine-2-carbaldehyde

Cat. No.: B1311750

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 4-
Methylpyridine-2-carbaldehyde, a key heterocyclic aldehyde. Due to a lack of specific
experimentally determined quantitative data in publicly available literature, this guide leverages
information on structurally similar compounds and established principles of chemical solubility
to provide a robust qualitative assessment. Furthermore, it details a standard experimental
protocol for the quantitative determination of solubility and presents a logical workflow for its
synthesis, a crucial aspect for its availability in research and development.

Core Concepts in Solubility

The solubility of a compound is dictated by the principle of "like dissolves like," which refers to
the compatibility of intermolecular forces between the solute and the solvent. For 4-
Methylpyridine-2-carbaldehyde, the presence of a polar pyridine ring and a carbaldehyde
group, capable of hydrogen bonding, alongside a nonpolar methyl group, results in a nuanced
solubility profile. The nitrogen atom in the pyridine ring and the oxygen atom of the aldehyde
group can act as hydrogen bond acceptors, while the aldehyde proton has some capacity to
act as a hydrogen bond donor. These features suggest a degree of solubility in polar solvents.

Qualitative Solubility Profile

Based on the structure of 4-Methylpyridine-2-carbaldehyde and the known solubility of the
closely related Pyridine-2-carbaldehyde, a qualitative solubility profile can be inferred. Pyridine-
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2-carbaldehyde is known to be soluble in water and common polar organic solvents such as
ethanol and acetone.[1][2] The introduction of a methyl group in the 4-position is expected to
slightly increase the lipophilicity of the molecule. This may lead to a slight decrease in solubility
in highly polar solvents like water and a potential increase in solubility in less polar organic
solvents.

Expected Solubility:

» High Solubility: Polar protic solvents (e.g., methanol, ethanol) and polar aprotic solvents
(e.g., acetone, dimethylformamide).

o Moderate Solubility: Solvents of intermediate polarity (e.g., ethyl acetate, dichloromethane).

e Low Solubility: Nonpolar solvents (e.g., hexane, toluene).

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data (e.g., in g/100mL or mol/L)
for 4-Methylpyridine-2-carbaldehyde in various organic solvents is not available. The
following table is provided as a template for researchers to populate as experimental data
becomes available.
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Solvent . Molar
o Solvent Temperatur  Solubility ( . Data
Classificati Solubility
Name e (°C) g/100 mL) Source
on (mol/L)
Polar Protic Methanol 25 - - Not Available
Ethanol 25 - - Not Available
Polar Aprotic Acetone 25 - - Not Available
Acetonitrile 25 - - Not Available
Dimethyl .
) 25 - - Not Available
Sulfoxide
Nonpolar )
) Toluene 25 - - Not Available
Aromatic

Dichlorometh

Chlorinated 25 - - Not Available
ane

Ethers Diethyl Ether 25 - - Not Available

Hydrocarbon )
n-Hexane 25 - - Not Available

S

Experimental Protocol: Gravimetric Method for
Solubility Determination

The gravimetric method is a straightforward and reliable technique for determining the solubility
of a solid or liquid solute in a given solvent.[3][4][5][6]

Objective: To quantitatively determine the solubility of 4-Methylpyridine-2-carbaldehyde in a
selected organic solvent at a specific temperature.

Materials:
e 4-Methylpyridine-2-carbaldehyde (solute)

o Selected organic solvent
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e Analytical balance

» Thermostatic water bath or incubator
 Vials with screw caps

e Volumetric flasks

o Pipettes

e Evaporating dish or watch glass

e Drying oven

Procedure:

e Preparation of a Saturated Solution:

o

Add an excess amount of 4-Methylpyridine-2-carbaldehyde to a vial containing a known
volume of the selected organic solvent.

o

Seal the vial tightly to prevent solvent evaporation.

[¢]

Place the vial in a thermostatic water bath set to the desired temperature (e.g., 25 °C).

[e]

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached. The presence of undissolved solute confirms saturation.

o Sample Withdrawal and Filtration:

o Allow the vial to stand undisturbed in the thermostatic bath for at least 2 hours to allow the
excess solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-heated or pre-cooled pipette to match the equilibration temperature, avoiding any
undissolved solid.

o Transfer the aliquot to a pre-weighed evaporating dish or watch glass.
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» Solvent Evaporation:
o Record the mass of the evaporating dish with the solution.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without causing decomposition of the solute. The flash point of 4-Methylpyridine-
2-carbaldehyde is 85.6 °C, so a temperature below this is advisable.[7]

o Continue heating until all the solvent has evaporated and a constant mass of the solute is
achieved.

o Calculation of Solubility:

[¢]

Let M1 be the mass of the empty evaporating dish.

o Let M2 be the mass of the evaporating dish with the aliquot of the saturated solution.
o Let M3 be the mass of the evaporating dish with the dry solute.

o The mass of the solute is (M3 - M1).

o The mass of the solvent is (M2 - M3).

o Solubility is typically expressed as grams of solute per 100 grams of solvent or grams of
solute per 100 mL of solvent.

Logical Workflow: Synthesis of 4-Methylpyridine-2-
carbaldehyde

The synthesis of 4-Methylpyridine-2-carbaldehyde can be approached through various
synthetic routes. A common method involves the oxidation of the corresponding alcohol, 4-
methyl-2-pyridinemethanol. The following diagram illustrates a logical workflow for such a

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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